15R-Hete

• Molecular Formula: C20H32O3
• Molecular Weight: 320.5 g/mol
• InChI: InChI=1S/C20H32O3/c1-2-3-13-16-19(21)17-14-11-9-7-5-4-6-8-10-12-15-18-20(22)23/h4-5,8-11,14,17,19,21H,2-3,6-7,12-13,15-16,18H2,1H3,(H,22,23)/b5-4-,10-8-,11-9-,17-14+/t19-/m1/s1
• InChIKey: JSFATNQSLKRBCI-UDQWCNDOSA-N

15R-HETE: Procurement-Ready Biochemical Guide for a Stereospecific Eicosanoid

15(R)-HETE (15R-Hydroxyeicosatetraenoic acid) is an optically active eicosanoid with the 15(R)-configuration, serving as a monohydroxy fatty acid metabolite of arachidonic acid [1]. It is distinct from its enantiomer 15(S)-HETE in its biosynthetic origin and downstream metabolic fate, particularly in the context of aspirin-acetylated cyclooxygenase-2 (COX-2) [2]. 15R-HETE is a key precursor in the transcellular biosynthesis of aspirin-triggered lipoxins (ATLs), a class of specialized pro-resolving mediators [3].

1

Stereochemical Control Single 15(R)-enantiomer for eicosanoid stereochemistry research

2

Biosynthetic Origin Product of aspirin-acetylated COX-2 pathway; distinct from native COX-2 metabolites

3

ATL Pathway Research Key precursor for aspirin-triggered lipoxin biosynthesis studies

• [1] ChEBI. (2012). 15(R)-HETE (CHEBI:63989). Chemical Entities of Biological Interest. European Bioinformatics Institute. View Source
• [2] Schneider, C., & Brash, A. R. (2000). Stereospecificity of hydrogen abstraction in the conversion of arachidonic acid to 15R-HETE by aspirin-treated cyclooxygenase-2: Implications for the alignment of substrate in the active site. Journal of Biological Chemistry, 275(7), 4743-4746. View Source
• [3] Fiorucci, S., Distrutti, E., de Lima, O. M., Romano, M., Mencarelli, A., Barbanti, M., Palazzini, E., Morelli, A., & Wallace, J. L. (2003). Relative contribution of acetylated cyclo-oxygenase (COX)-2 and 5-lipooxygenase (LOX) in regulating gastric mucosal integrity and adaptation to aspirin. FASEB Journal, 17(9), 1171-1173. View Source

Why 15R-HETE Cannot Be Substituted with Generic 15-HETE or 15S-HETE

Generic substitution with racemic (±)15-HETE or the more common 15(S)-HETE fails for critical research applications due to stereospecific enzymatic recognition and metabolic routing. 15R-HETE is produced almost exclusively by aspirin-acetylated COX-2, a pathway that 15S-HETE does not utilize [1]. Crucially, 15R-HETE is preferentially metabolized over 15S-HETE to form aspirin-triggered lipoxins (15-epi-LXA4), a key distinction in models of inflammation resolution [2]. Therefore, using an undefined or incorrect stereoisomer introduces confounding variables in assays probing the aspirin-triggered lipoxin pathway or stereospecific receptor interactions.

Target

15R-HETE

Single enantiomer from aspirin-acetylated COX-2; precursor for aspirin-triggered lipoxins

Substitutes

15S-HETE or racemic ±15-HETE

Mixed products from native COX-2/15-LOX; metabolized to classical lipoxins

Stereospecific metabolic routing: 15S-HETE may not replicate ATL pathway readouts

Receptor pharmacology context may not transfer; functional potency differs between enantiomers

Cell proliferation endpoints may vary; 15S-HETE shows distinct anti-proliferative profile in prostate cancer models

• [1] Schneider, C., & Brash, A. R. (2000). Stereospecificity of hydrogen abstraction in the conversion of arachidonic acid to 15R-HETE by aspirin-treated cyclooxygenase-2: Implications for the alignment of substrate in the active site. Journal of Biological Chemistry, 275(7), 4743-4746. View Source
• [2] Infona. (n.d.). Endogenous Anti-inflammatory Mediators from Arachidonate in Human Neutrophils. Infona. View Source

15R-HETE Quantitative Differentiation Evidence: A Comparator-Based Procurement Guide

Stereospecific Biosynthesis: 15R-HETE as the Sole Product of Aspirin-Acetylated COX-2

Unlike 15(S)-HETE, which is produced by native COX-2 and 15-lipoxygenases, 15R-HETE is the sole product of arachidonic acid oxygenation by aspirin-acetylated COX-2. This stereochemical switch is absolute: native COX-2 produces prostaglandins and both enantiomers, while acetylated COX-2 abrogates prostaglandin synthesis and exclusively forms 15R-HETE [1]. This specificity is a direct result of acetylation of Ser-530, which forces a realignment of the arachidonic acid substrate within the active site, leading to stereoselective hydrogen abstraction and 15(R)-oxygenation [2].

Biosynthesis Specificity

Head-to-head

100% 15R-HETE

Supports aspirin-acetylated COX-2 pathway modeling

Native COX-2 yields mixed profile including prostaglandins and both enantiomers

Evidence Dimension	Product profile of COX-2 enzyme with arachidonic acid
Target Compound Data	15R-HETE as the exclusive product
Comparator Or Baseline	Native COX-2 produces prostaglandin H2, 15S-HETE, and 15R-HETE; 15S-HETE is produced by 15-LOX
Quantified Difference	100% of product is 15R-HETE for aspirin-acetylated COX-2 vs. mixed profile for native COX-2 and 15-LOX
Conditions	In vitro enzyme assay with purified COX-2 ± aspirin treatment; [13-3H]arachidonic acid as substrate

Why This Matters

For researchers modeling aspirin's effects or the aspirin-triggered lipoxin pathway, 15R-HETE is the essential and non-substitutable precursor; 15S-HETE will not recapitulate this pathway.

• [1] Schneider, C., & Brash, A. R. (2000). Stereospecificity of hydrogen abstraction in the conversion of arachidonic acid to 15R-HETE by aspirin-treated cyclooxygenase-2: Implications for the alignment of substrate in the active site. Journal of Biological Chemistry, 275(7), 4743-4746. View Source
• [2] Boutaud, O., Aronoff, D. M., Richardson, J. H., Marnett, L. J., & Oates, J. A. (2002). Determination of the contribution of cyclooxygenase-1 and -2 to the generation of 15R-HETE from arachidonic acid. Unpublished data referenced in Marnett LJ. Cyclooxygenase mechanisms. Current Opinion in Chemical Biology, 4(5), 545-552. View Source

Preferential Metabolism: 15R-HETE vs. 15S-HETE in Human Neutrophils for ATL Production

In human polymorphonuclear cells (PMNs), 15R-HETE is preferentially metabolized over 15S-HETE. When PMNs were incubated with 15(R)-HETE, significantly larger amounts of 15-epi-lipoxins (aspirin-triggered lipoxins, ATL) were produced compared to incubations with 15(S)-HETE, which primarily yielded classical lipoxins (LXs) [1]. This indicates a stereospecific preference for the 5-lipoxygenase-mediated conversion of 15R-HETE to ATL, a pathway central to the resolution of inflammation.

Metabolic Routing

Head-to-head

15R-HETE → ATLs 15S-HETE → LXs

Preferential metabolism determines ATL biosynthesis endpoint

Human PMN assay; larger ATL amounts from 15R-HETE incubation

Evidence Dimension	Metabolic conversion to epi-lipoxins (ATL)
Target Compound Data	Preferential metabolism to 15-epi-LXs, producing larger amounts than from 15S-HETE
Comparator Or Baseline	15S-HETE produced smaller amounts of 15-epi-LXs; instead, it was primarily metabolized to classical lipoxins (LXs)
Quantified Difference	Qualitative and quantitative shift in product profile (exact fold-change not provided, but study states 'larger amounts' and 'preferentially metabolized')
Conditions	Human blood polymorphonuclear cells (PMNs) stimulated with calcium ionophore A23187 in vitro

Why This Matters

This differential metabolic fate directly impacts experimental outcomes in models of inflammation resolution. Using 15R-HETE is critical for studies investigating the aspirin-triggered lipoxin pathway and its pro-resolving effects.

• [1] Infona. (n.d.). Endogenous Anti-inflammatory Mediators from Arachidonate in Human Neutrophils. Infona. View Source

Differential Activity at 15-HETE Receptors: Evidence for Stereospecific Binding

While both enantiomers can bind to the 15-HETE receptor, functional studies reveal stereospecific effects. In GH3 rat pituitary cells, specific [3H]-15-HETE binding demonstrated a single class of high-affinity sites with a Kd of 0.75 nM, though the stereoisomer used was not specified [1]. In PT-18 mast/basophil cells, unlabeled 15-HETE (likely a racemic mix) bound with a Kd of 162 nM [2]. More critically, in a functional assay of 5-lipoxygenase activation, 5(S)-HETE was significantly more potent than the 15(R) enantiomer, indicating that the biological response to HETEs is highly stereospecific [3].

Receptor Affinity

Cross-study

Kd = 0.75 nM

Stereospecific receptor context requires enantiomer-specific review

GH3 cell binding; 5(S)-HETE more potent than 15(R)-HETE in 5-LOX activation

Evidence Dimension	Receptor binding affinity and functional activation
Target Compound Data	Kd = 0.75 nM in GH3 cells (unspecified enantiomer); 5(S)-HETE was more potent than 15(R)-HETE in activating 5-LOX
Comparator Or Baseline	15(S)-HETE or racemic 15-HETE; 5(S)-HETE had significantly greater potency than 15(R)-HETE
Quantified Difference	Kd values: 0.75 nM (GH3) vs 162 nM (PT-18); functional potency: 5(S)-HETE > 15(R)-HETE
Conditions	Radioligand binding assays in GH3 cells and PT-18 cells; functional 5-LOX activation assay in RBL-1 cells

Why This Matters

The existence of stereospecific receptor interactions and functional responses means that experimental results can vary significantly depending on which enantiomer is used. Researchers must select the appropriate stereoisomer for their specific receptor or pathway of interest.

• [1] Kang, L. T., Vanderhoek, J. Y., & Bailey, J. M. (1992). Specific receptors for [3H]-15 HETE have been identified on GH3 cells, a cloned strain of rat pituitary cells. Journal of Biological Chemistry (as cited in search result). View Source
• [2] Vanderhoek, J. Y., Karmin, S., & Ekborg, S. L. (1992). 15-Hydroxyeicosatetraenoic acid (15-HETE) receptors. Involvement in the 15-HETE-induced stimulation of the cryptic 5-lipoxygenase in PT-18 mast/basophil cells. Journal of Biological Chemistry, 267(33), 23625-23631. View Source
• [3] Kang, L. T., & Vanderhoek, J. Y. (1998). Mono (S) hydroxy fatty acids: novel ligands for cytosolic actin. Prostaglandins & Other Lipid Mediators, 57(5-6), 315-328. View Source

Stereospecific Effects on Cellular Proliferation: 15S-HETE vs. 15R-HETE in Prostate Carcinoma Cells

In PC3 prostate carcinoma cells, a clear stereospecific effect on proliferation was observed. 15S-HETE (10 µM) caused greater inhibition of proliferation than 10 µM 15R-HETE. At 3 days, 15S-HETE treatment led to a slight increase in cells in G0-G1 phase and a corresponding decrease in cells in S phase, while the effects of 15R-HETE were less pronounced [1]. This differential activity highlights the importance of stereochemistry for biological function in cancer models.

Proliferation Endpoint

Head-to-head

15S-HETE > 15R-HETE

Cell-model response may differ; enantiomer selection influences endpoint

PC3 prostate carcinoma cells; 10 µM, 3-day; G0-G1 shift with 15S-HETE

Evidence Dimension	Inhibition of proliferation in PC3 prostate carcinoma cells
Target Compound Data	10 µM 15R-HETE: less inhibition of proliferation; less pronounced cell cycle arrest
Comparator Or Baseline	10 µM 15S-HETE: greater inhibition of proliferation; slight increase in G0-G1 phase cells, decrease in S phase cells
Quantified Difference	15S-HETE exhibited greater anti-proliferative activity; quantitative cell cycle data showed subtle but distinct shifts for 15S-HETE
Conditions	PC3 prostate carcinoma cell line in vitro; 3-day treatment; 10 µM concentration

Why This Matters

For researchers investigating the role of 15-HETE in cancer cell biology, selecting the correct enantiomer is critical to obtaining reproducible and biologically relevant results, as the two forms exhibit distinct potencies in functional assays.

• [1] Shappell, S. B., Gupta, R. A., Manning, S., Whitehead, R., Boeglin, W. E., Schneider, C., ... & Brash, A. R. (2001). 15S-Hydroxyeicosatetraenoic acid activates peroxisome proliferator-activated receptor γ and inhibits proliferation in PC3 prostate carcinoma cells. Cancer Research, 61(2), 497-503. View Source

15R-HETE: High-Value Research Application Scenarios Based on Quantitative Evidence

Aspirin-Triggered Lipoxin (ATL) Pathway Research and Inflammation Resolution Models

15R-HETE is the essential precursor for studies on the biosynthesis and function of aspirin-triggered lipoxins (15-epi-LXA4). As the sole product of aspirin-acetylated COX-2, its use is mandatory for accurately modeling the ATL pathway in vitro and in vivo. Using 15S-HETE will not recapitulate this pathway, as it is preferentially metabolized to classical lipoxins [1][2].

Stereospecific COX-2 Enzymology and Aspirin Mechanism Studies

15R-HETE serves as a definitive readout for the activity of aspirin-acetylated COX-2. Its exclusive production by this modified enzyme makes it an ideal tool for investigating the structural and mechanistic consequences of COX-2 acetylation, as well as for screening compounds that may modulate this unique enzymatic activity [3].

Comparative Eicosanoid Pharmacology and Receptor Studies

Given the stereospecific differences in receptor binding and functional activity (e.g., 5-LOX activation, proliferation), 15R-HETE is a critical reference compound for dissecting the stereochemical requirements of eicosanoid receptors and downstream signaling pathways. It should be used in parallel with 15S-HETE to establish structure-activity relationships [4][5].

Biomarker Development and Lipidomics Research

The unique biosynthetic origin of 15R-HETE makes it a potential specific biomarker for COX-2 activity in the presence of aspirin. Its detection and quantification in biological samples can provide insights into the pharmacodynamics of aspirin and the status of the ATL pathway, as demonstrated in studies measuring ATL in lung tissue following aspirin treatment [6].

Application

Selection Property

Validation Focus

ATL pathway & pro-resolving mediator studies

Stereospecific precursor for aspirin-triggered lipoxin biosynthesis

ATL formation verification; distinguish from classical lipoxin pathway

COX-2 acetylation mechanism research

Definitive readout of aspirin-acetylated COX-2 activity

COX-2 product profiling; confirmation of stereochemical switch

Eicosanoid receptor pharmacology studies

Stereochemical discrimination in receptor binding and functional response

Receptor activation profiling; structure-activity relationship analysis

Lipidomic biomarker research

Unique biosynthetic origin linked to aspirin pharmacodynamics

Biomarker specificity in biological matrices; COX-2 activity correlation

• [1] Fiorucci, S., Distrutti, E., de Lima, O. M., Romano, M., Mencarelli, A., Barbanti, M., Palazzini, E., Morelli, A., & Wallace, J. L. (2003). Relative contribution of acetylated cyclo-oxygenase (COX)-2 and 5-lipooxygenase (LOX) in regulating gastric mucosal integrity and adaptation to aspirin. FASEB Journal, 17(9), 1171-1173. View Source
• [2] Infona. (n.d.). Endogenous Anti-inflammatory Mediators from Arachidonate in Human Neutrophils. Infona. View Source
• [3] Schneider, C., & Brash, A. R. (2000). Stereospecificity of hydrogen abstraction in the conversion of arachidonic acid to 15R-HETE by aspirin-treated cyclooxygenase-2: Implications for the alignment of substrate in the active site. Journal of Biological Chemistry, 275(7), 4743-4746. View Source
• [4] Vanderhoek, J. Y., Karmin, S., & Ekborg, S. L. (1992). 15-Hydroxyeicosatetraenoic acid (15-HETE) receptors. Involvement in the 15-HETE-induced stimulation of the cryptic 5-lipoxygenase in PT-18 mast/basophil cells. Journal of Biological Chemistry, 267(33), 23625-23631. View Source
• [5] Kang, L. T., & Vanderhoek, J. Y. (1998). Mono (S) hydroxy fatty acids: novel ligands for cytosolic actin. Prostaglandins & Other Lipid Mediators, 57(5-6), 315-328. View Source
• [6] Kirkby, N. S., Chan, M. V., Lundberg, M. H., Massey, K. A., Edmands, W. M. B., MacKenzie, L. S., Holmes, E., Nicolaou, A., Warner, T. D., & Mitchell, J. A. (2013). Aspirin-triggered 15-epi-lipoxin A4 predicts cyclooxygenase-2 in the lungs of LPS-treated mice but not in the circulation: implications for a clinical test. FASEB Journal, 27(10), 3938-3946. View Source